Cas no 1006442-75-6 (3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid)

• Product Name: 3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid
• CAS No: 1006442-75-6
• MF: C₁₃H₈BrN₃O₂
• MW: 318.125521659851
• CID: 5229739
• Update Time: 2026-03-07

3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[3-(4-bromophenyl)-1H-pyrazol-4-yl]-2-cyano-
• 3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

• Inchi： 1S/C13H8BrN3O2/c14-11-3-1-8(2-4-11)12-10(7-16-17-12)5-9(6-15)13(18)19/h1-5,7H,(H,16,17)(H,18,19)
• InChI Key： IWGQCPLAUNRYJK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)=CC1=CNN=C1C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid

Introduction to 3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid (CAS No. 1006442-75-6)

3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 1006442-75-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The presence of a 4-bromophenyl group and a cyanoprop-2-enoyl moiety in its molecular structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The molecular structure of 3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid consists of a pyrazole ring fused with a propenoic acid moiety, further functionalized by a cyanide group and a brominated benzene ring. This arrangement not only enhances its reactivity but also opens up possibilities for further chemical modifications, enabling the synthesis of analogs with tailored biological profiles. The bromine substituent on the phenyl ring, in particular, is strategically positioned to allow for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. These compounds have shown promise in various pharmacological contexts, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications. The cyanoprop-2-enoyl group in 3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid is particularly noteworthy, as it can serve as a versatile handle for further derivatization. For instance, hydrolysis of the cyanide group can yield a carboxylic acid derivative, which can then be coupled with other pharmacophores to enhance binding affinity and selectivity.

One of the most compelling aspects of 3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid is its potential as an intermediate in the synthesis of biologically active molecules. The combination of the pyrazole core with the cyanopropenoic acid functionality provides a rich platform for medicinal chemists to explore. For example, recent studies have demonstrated that pyrazole derivatives can modulate enzyme activity by binding to specific pockets within the enzyme's active site. The structural rigidity provided by the pyrazole ring, coupled with the electron-withdrawing nature of the cyanide group, allows for precise tuning of interactions with biological targets.

The 4-bromophenyl group in this compound also plays a crucial role in its chemical behavior. Bromine is known to be an excellent leaving group in various organic transformations, making it ideal for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern drug discovery, allowing for the efficient construction of complex molecules from simpler precursors. By leveraging these reactions, researchers can introduce diverse substituents into the pyrazole core, thereby expanding the chemical space available for drug development.

Recent advancements in computational chemistry have further enhanced the utility of 3-3-(4-bromophenyl)-1H-pyrazol-4-yl-2-cyanoprop-2-enoic acid as a building block. Molecular modeling studies have revealed that this compound can interact with various biological targets through multiple binding modes, suggesting its potential as a lead compound or scaffold for drug design. Additionally, virtual screening techniques have been employed to identify novel analogs with improved pharmacokinetic properties and reduced toxicity.

The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug development. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The structural features of 3-(3-(4-bromophenyl)-1H-pyrazol)-4-yI]-2-cyanoprop--\ 2--\ enoic acid make it an attractive candidate for further exploration in this context. Its ability to undergo diverse chemical transformations while maintaining structural integrity offers numerous opportunities for innovation.

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